Cas no 1261961-41-4 (4-(Furan-2-yl)nicotinic acid)

• Product Name: 4-(Furan-2-yl)nicotinic acid
• CAS No: 1261961-41-4
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD18323292
• CID: 2766235
• Update Time: 2025-05-20

4-(Furan-2-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-yl)pyridine-3-carboxylic acid
• 4-(Furan-2-yl)nicotinic acid

• MDL： MFCD18323292
• Inchi： 1S/C10H7NO3/c12-10(13)8-6-11-4-3-7(8)9-2-1-5-14-9/h1-6H,(H,12,13)
• InChI Key： STSMEPBGTPOPOK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CN=CC=1C(=O)O

Computed Properties

• Exact Mass: 189.04300

Experimental Properties

• PSA: 63.33000
• LogP: 2.03980

Additional information on 4-(Furan-2-yl)nicotinic acid

4-(Furan-2-yl)nicotinic acid: A Comprehensive Overview

The compound 4-(Furan-2-yl)nicotinic acid (CAS No. 1261961-41-4) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and versatile properties, has been the subject of numerous studies aimed at exploring its potential applications in drug development, agricultural chemistry, and beyond.

4-(Furan-2-yl)nicotinic acid is a derivative of nicotinic acid, a well-known precursor to niacin (vitamin B3), which plays a critical role in energy metabolism and cellular repair. The substitution of the furan moiety at the fourth position of the nicotinic acid ring introduces novel electronic and steric properties, making this compound highly intriguing for researchers. Recent studies have highlighted its potential as a lead compound in the development of new drugs targeting metabolic disorders and neurodegenerative diseases.

One of the most compelling aspects of 4-(Furan-2-yl)nicotinic acid is its ability to modulate cellular signaling pathways. Researchers have demonstrated that this compound can interact with nicotinamide phosphoribosyltransferase (NAMPT), an enzyme critical for niacin metabolism and energy homeostasis. By inhibiting or activating NAMPT, 4-(Furan-2-yl)nicotinic acid could potentially be used to treat conditions such as type 2 diabetes and Alzheimer's disease, where dysregulation of these pathways is implicated.

Moreover, 4-(Furan-2-yl)nicotinic acid has shown promise in agricultural applications. Studies have revealed that this compound can act as a plant growth regulator, enhancing stress tolerance in crops under adverse environmental conditions such as drought or high salinity. Its ability to modulate plant hormone signaling pathways makes it a valuable candidate for developing eco-friendly agrochemicals.

The synthesis of 4-(Furan-2-yl)nicotinic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that this compound is readily available for further studies and potential commercial applications.

In terms of structural characterization, 4-(Furan-2-yl)nicotinic acid has been thoroughly analyzed using advanced spectroscopic techniques such as NMR, IR, and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, confirming the presence of hydrogen bonding networks that contribute to its stability and bioactivity.

Recent advancements in computational chemistry have also shed light on the electronic properties of 4-(Furan-2-yl)nicotinic acid. Density functional theory (DFT) calculations have revealed that the furan substituent significantly alters the molecule's electronic distribution, enhancing its ability to interact with biological targets such as enzymes and receptors.

Looking ahead, the potential applications of 4-(Furan-2-yl)nicotinic acid are vast and varied. Its role as a bioactive molecule in drug discovery continues to be explored, with ongoing clinical trials investigating its efficacy in treating metabolic disorders. Additionally, its use in materials science as a building block for functional polymers and nanoparticles is an emerging area of research.

In conclusion, 4-(Furan-2-yl)nicotinic acid (CAS No. 1261961-41-) stands out as a versatile and bioactive compound with immense potential across multiple disciplines. As research progresses, this molecule is poised to make significant contributions to fields ranging from medicine to agriculture, solidifying its place as an important compound in modern science.